Cas no 65551-00-0 (1-(2-fluorophenyl)-3-(4-methylphenyl)thiourea)

• Product Name: 1-(2-fluorophenyl)-3-(4-methylphenyl)thiourea
• CAS No: 65551-00-0
• MF: C₁₄H₁₃FN₂S
• MW: 260.329825162888
• CID: 962076
• PubChem ID: 2730980
• Update Time: 2025-04-19

1-(2-fluorophenyl)-3-(4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-(4-methylphenyl)thiourea
• 1-o-Fluorphenyl-3-p-tolyl-2-thiocarbamid
• AC1MBTF3
• N-(2-fluorophenyl)-N'-(4-methylphenyl)thiourea
• NSC209003
• AKOS003706395
• 65551-00-0
• NSC-209003
• DTXSID90369658
• DS-007974

• Inchi： 1S/C14H13FN2S/c1-10-6-8-11(9-7-10)16-14(18)17-13-5-3-2-4-12(13)15/h2-9H,1H3,(H2,16,17,18)
• InChI Key： UYZWCIPVCWKQNX-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1F)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 260.07849
• Monoisotopic Mass: 260.07834776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06
• LogP: 4.08900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas